beta-Alanine, N-(2-((4-(2-methylpropoxy)benzoyl)amino)-1-oxo-3-phenyl-2-propenyl)-, ethyl ester
beta-Alanine, N-(2-((4-(2-methylpropoxy)benzoyl)amino)-1-oxo-3-phenyl-2-propenyl)-, ethyl ester
Brand Name:
Vulcanchem
CAS No.:
172798-62-8
VCID:
VC0222230
InChI:
InChI=1S/C25H30N2O5/c1-4-31-23(28)14-15-26-25(30)22(16-19-8-6-5-7-9-19)27-24(29)20-10-12-21(13-11-20)32-17-18(2)3/h5-13,16,18H,4,14-15,17H2,1-3H3,(H,26,30)(H,27,29)/b22-16-
SMILES:
CCOC(=O)CCNC(=O)C(=CC1=CC=CC=C1)NC(=O)C2=CC=C(C=C2)OCC(C)C
Molecular Formula:
C25H30N2O5
Molecular Weight:
438.5 g/mol
beta-Alanine, N-(2-((4-(2-methylpropoxy)benzoyl)amino)-1-oxo-3-phenyl-2-propenyl)-, ethyl ester
CAS No.: 172798-62-8
Main Products
VCID: VC0222230
Molecular Formula: C25H30N2O5
Molecular Weight: 438.5 g/mol
| CAS No. | 172798-62-8 |
|---|---|
| Product Name | beta-Alanine, N-(2-((4-(2-methylpropoxy)benzoyl)amino)-1-oxo-3-phenyl-2-propenyl)-, ethyl ester |
| Molecular Formula | C25H30N2O5 |
| Molecular Weight | 438.5 g/mol |
| IUPAC Name | ethyl 3-[[(Z)-2-[[4-(2-methylpropoxy)benzoyl]amino]-3-phenylprop-2-enoyl]amino]propanoate |
| Standard InChI | InChI=1S/C25H30N2O5/c1-4-31-23(28)14-15-26-25(30)22(16-19-8-6-5-7-9-19)27-24(29)20-10-12-21(13-11-20)32-17-18(2)3/h5-13,16,18H,4,14-15,17H2,1-3H3,(H,26,30)(H,27,29)/b22-16- |
| Standard InChIKey | MXTPNBVONUDCQN-JWGURIENSA-N |
| Isomeric SMILES | CCOC(=O)CCNC(=O)/C(=C/C1=CC=CC=C1)/NC(=O)C2=CC=C(C=C2)OCC(C)C |
| SMILES | CCOC(=O)CCNC(=O)C(=CC1=CC=CC=C1)NC(=O)C2=CC=C(C=C2)OCC(C)C |
| Canonical SMILES | CCOC(=O)CCNC(=O)C(=CC1=CC=CC=C1)NC(=O)C2=CC=C(C=C2)OCC(C)C |
| Synonyms | ethyl 3-[[(Z)-2-[[4-(2-methylpropoxy)benzoyl]amino]-3-phenyl-prop-2-en oyl]amino]propanoate |
| PubChem Compound | 6449065 |
| Last Modified | Nov 11 2021 |
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